Cas no 146615-53-4 (1,6-Phenazinedicarboxylicacid, 1-methyl ester)

1,6-Phenazinedicarboxylicacid, 1-methyl ester structure
146615-53-4 structure
Product Name:1,6-Phenazinedicarboxylicacid, 1-methyl ester
CAS No:146615-53-4
MF:C15H10N2O4
MW:282.250903606415
CID:178165
Update Time:2024-03-01

1,6-Phenazinedicarboxylicacid, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,6-Phenazinedicarboxylicacid, 1-methyl ester
    • 1,6-Phenazinedicarboxylicacid, monomethyl ester (9CI)
    • Phencomycin
    • Phenocomycin
    • 1,6-Phenazinedicarboxylic acid, 1-methyl ester
    • 6-methoxycarbonylphenazine-1-carboxylic Acid
    • Inchi: 1S/C15H10N2O4/c1-21-15(20)9-5-3-7-11-13(9)17-10-6-2-4-8(14(18)19)12(10)16-11/h2-7H,1H3,(H,18,19)
    • InChI Key: YPYRMWFNCMDUIB-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)C2C(=NC3C(N=2)=CC=CC=3C(O)=O)C=CC=1

Computed Properties

  • Exact Mass: 283.07193
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • XLogP3: -0.103

Experimental Properties

  • Density: 1.450±0.06 g/cm3(Predicted)
  • Boiling Point: 544.3±20.0 °C(Predicted)
  • PSA: 81.7
  • pka: 1.97±0.30(Predicted)
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